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Compound of Interest

Felodipine 3,5-dimethyl ester-
13C2,d6

Cat. No.: B12399394

Compound Name:

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,
and applications of Felodipine 3,5-dimethyl ester-13C2,ds, an isotopically labeled analog of a
felodipine-related compound. This document is intended to serve as a valuable resource for
professionals in the fields of pharmaceutical analysis, drug metabolism, and pharmacokinetics.

Chemical Structure and Properties

Felodipine 3,5-dimethyl ester-13Cz,ds is the isotopically labeled version of Felodipine 3,5-
dimethyl ester, a close structural analog of the calcium channel blocker, Felodipine. The
isotopic labeling involves the incorporation of two Carbon-13 (13C) atoms and six deuterium (d)
atoms into the two methyl ester groups at the 3 and 5 positions of the dihydropyridine ring. This
specific labeling pattern makes it an ideal internal standard for mass spectrometry-based
guantitative bioanalysis.

The core structure is a dihydropyridine ring substituted with a 2,3-dichlorophenyl group at the
4-position and two isotopically labeled methyl ester groups at the 3 and 5 positions.

Chemical Name: dimethyl 4-(2,3-dichlorophenyl)-2,6-dimethyl-1,4-dihydropyridine-3,5-
dicarboxylate-13Cz,de

Molecular Formula: C153C2H11DeCIl2NO4
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Molecular Weight: 378.25 g/mol

Physicochemical Data

A summary of the key physicochemical properties of Felodipine 3,5-dimethyl ester-13Cz,de is
presented in Table 1. This data is essential for the development of analytical methods and for
understanding the compound's behavior in various experimental settings.

Property Value Reference
Molecular Formula C1513C2H11D6CI2NOa4 N/A
Molecular Weight 378.25 g/mol N/A
Isotopic Purity Typically >98% N/A
Chemical Purity Typically >95% N/A
Appearance Off-White to Pale Yellow Solid N/A

- Soluble in Methanol,
Solubility o N/A
Acetonitrile, DMSO

Synthesis

While a specific, detailed experimental protocol for the synthesis of Felodipine 3,5-dimethyl
ester-13Cz,ds is not readily available in the public domain, a plausible synthetic route can be
devised based on the well-established Hantzsch dihydropyridine synthesis. The key to
introducing the isotopic labels lies in the use of 13C- and deuterium-labeled starting materials.

Proposed Synthetic Pathway

The synthesis would likely involve a three-component condensation reaction of 2,3-
dichlorobenzaldehyde, a B-ketoester (methyl acetoacetate), and a 3-enamino ester (methyl 3-
aminocrotonate), where the methyl esters are isotopically labeled.
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Starting Materials

2,3-Dichlorobenzaldehyde Methyl acetoacetate-13C,ds Methyl 3-aminocrotonate-13C,ds

Reaction
Y

Hantzsch Dihydropyridine Synthesis

Felodipine 3,5-dimethyl ester-13C2,ds

Sample Preparation Analysis

Biological Sample

Add Felodipine 3,5-dimethyl Protein Precipitation
(e.g., Plasma)

ester-13Cz,ds (Internal Standard) / Liquid-Liquid Extraction

. - . . Quantification
Evaporation & Reconstitution }—>’ LC-MS/MS Analysis (AnalytellS Peak Area Ratio)
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 To cite this document: BenchChem. [In-Depth Technical Guide: Felodipine 3,5-dimethyl
ester-13Cz,ds]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12399394+#felodipine-3-5-dimethyl-ester-13c2-d6-
chemical-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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